Converting 3D rigid metal–organic frameworks (MOFs) to 2D flexible networks via ligand exchange for enhanced CO2/N2 and CH4/N2 separation†
Chemical Communications Pub Date: 2015-07-31 DOI: 10.1039/C5CC05867H
Abstract
We report a synthetic strategy for constructing a novel flexible MOF from a rigid parent structure by ligand exchange. This is the first reported study on introducing flexible heterogeneity into a rigid structure via substantial structural rearrangement. The daughter material exhibits enhanced gas separation selectivity compared with the parent.
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